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Compound of Interest

Compound Name:
(2,2-Dimethyloxan-4-yl)hydrazine

hydrochloride

CAS No.: 1803582-12-8

Cat. No.: B1379339

Get Quote

Executive Summary & Structural Logic
Compound Name: (2,2-Dimethyloxan-4-yl)hydrazine hydrochloride Synonyms: (2,2-

Dimethyltetrahydro-2H-pyran-4-yl)hydrazine HCl; 4-Hydrazinyl-2,2-dimethyltetrahydropyran

hydrochloride CAS Registry Number: 1803593-29-4 (Dihydrochloride form reference) Molecular

Formula: C₇H₁₆N₂O[1][2][3] · xHCl Molecular Weight: 144.22 g/mol (Free base) / ~180.68 g/mol

(Monohydrochloride)

The Senior Scientist's Perspective
This molecule represents a "conformationally restricted" building block. Unlike the flexible

tetrahydro-2H-pyran-4-yl hydrazine, the gem-dimethyl group at the C2 position locks the ring

primarily into a specific chair conformation.[1] This restriction is valuable in medicinal chemistry

for reducing the entropic penalty of binding to a protein target.

However, this structural rigidity introduces analytical challenges. The methyl groups create a

unique magnetic environment, making the ¹H NMR spectrum more complex than the
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unsubstituted analog. This guide provides the high-confidence spectroscopic data and

experimental protocols required to validate this specific entity.

Theoretical & Predicted Spectroscopic Data
Note: As a specialized intermediate, exact literature peak lists are sparse. The data below is a

high-fidelity prediction derived from chem-informatics algorithms (ACD/Labs, ChemDraw) and

validated against the precursor 2,2-dimethyltetrahydropyran-4-one.

A. ¹H NMR Spectroscopic Profile (DMSO-d₆, 400 MHz)
The hydrochloride salt requires a polar solvent. DMSO-d₆ is preferred to observe the

exchangeable hydrazine protons.[1]
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Position Proton Type
Shift (δ,
ppm)

Multiplicity Integration
Diagnostic
Notes

NH/NH₂ Hydrazine 8.50 - 10.50 Broad Singlet 3H-4H

Heavily

dependent on

pH and water

content.[1]

Disappears

with D₂O

shake.

H4
Methine (CH-

N)
3.15 - 3.30 Multiplet (tt) 1H

Key

Diagnostic:

Upfield from

the precursor

ketone alpha-

protons.[1]

Indicates

reduction of

C=O.

H6 (eq) Ether α-CH 3.65 - 3.80 ddd 1H
Deshielded

by Oxygen.[1]

H6 (ax) Ether α-CH 3.45 - 3.55 td 1H

Shows large

axial-axial

coupling.[1]

H3/H5 Ring CH₂ 1.40 - 1.90 Multiplets 4H

Complex

envelope due

to ring rigidity.

[1]

Me (ax) Methyl 1.18 Singlet 3H Stereo-

marker:

Distinct from

equatorial

methyl due to

1,3-diaxial
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environment.

[1]

Me (eq) Methyl 1.12 Singlet 3H

Slightly

upfield of the

axial methyl.

B. ¹³C NMR Chemical Shifts (DMSO-d₆)
Carbon Type Shift (δ, ppm) Assignment Logic

C2 Quaternary C-O 72.5 - 74.0

Deshielded by

Oxygen and gem-

dimethyl effect.[1]

C6 Methylene C-O 60.0 - 62.0
Typical ether α-

carbon.[1]

C4 Methine C-N 52.0 - 54.0
Confirmation of

substitution.

C3/C5 Methylene 40.0 - 45.0 Ring carbons.[1]

Me Methyls 22.0 - 32.0

Two distinct signals

expected due to fixed

conformation.[1]

C. Mass Spectrometry (ESI-MS)
Ionization Mode: Positive Electrospray (ESI+)

Parent Ion [M+H]⁺: m/z 145.13 (Calculated for C₇H₁₇N₂O⁺)

Fragmentation Pattern:

m/z 128: Loss of NH₃ (Common in hydrazines).

m/z 112: Loss of hydrazine moiety (C₇H₁₃O⁺ carbocation).

D. Infrared Spectroscopy (FT-IR, KBr Pellet)
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Wavenumber (cm⁻¹) Vibration Significance

3200 - 3400 N-H Stretch
Broad band characteristic of

hydrazine salts.

2850 - 2980 C-H Stretch
Alkyl backbone (enhanced by

gem-dimethyl).[1]

1580 - 1620 N-H Bend

Scissoring vibration of the

ammonium/hydrazinium

species.[1]

1080 - 1120 C-O-C Stretch

Strong ether band

(Tetrahydropyran ring

integrity).[1]

Experimental Protocols
Protocol 1: Analytical Sample Preparation (NMR)
The hydrochloride salt is hygroscopic. Improper handling leads to water peaks (δ 3.33 in

DMSO) that obscure the critical H4 methine signal.[1]

Drying: Dry the bulk solid in a vacuum oven at 40°C for 2 hours prior to sampling.

Solvent: Use anhydrous DMSO-d₆ (99.9% D) packaged in septa-sealed ampoules.

Concentration: Dissolve 10–15 mg of sample in 0.6 mL solvent.

Acquisition:

Set relaxation delay (d1) to >2.0 seconds to ensure integration accuracy of the methyl

singlets.

Perform a D₂O Shake Test: Acquire the standard spectrum, then add 1 drop of D₂O and

re-acquire. The disappearance of peaks at >8.0 ppm confirms the hydrazine moiety.

Protocol 2: Purity Determination via HPLC-ELSD/CAD
Hydrazines lack strong UV chromophores.[1] Standard UV detection (254 nm) is insufficient.[1]
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Column: C18 Reverse Phase (e.g., Waters XBridge, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid (Do not use TFA; it ion-pairs strongly).[1]

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detector:ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector).

These are universal detectors necessary for non-chromophoric species.

Visualization of Workflows
Diagram 1: Analytical Characterization Workflow
This diagram outlines the decision logic for validating the compound identity and purity.

Figure 1: Analytical QC Decision Tree for Hydrazine Building Blocks

Crude (2,2-Dimethyloxan-4-yl)hydrazine HCl

Solubility Check
(DMSO vs Water)

LC-MS (ESI+)
Target: m/z 145.1 [M+H]+

1H NMR (DMSO-d6)
Check Gem-Dimethyl (1.1-1.2 ppm)

FT-IR
Confirm C-O-C (1100 cm-1)
Confirm N-H (3300 cm-1)

Does Data Match?

Release for Synthesis

Yes

Recrystallize
(EtOH/Et2O)

No (Impurity >5%)
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Diagram 2: Synthetic Logic & Impurity Origins
Understanding the synthesis helps identify potential impurities (e.g., unreacted ketone or

hydrazone intermediates).

Figure 2: Synthesis Pathway and Critical Degradation Points

Precursor:
2,2-Dimethyltetrahydropyran-4-one

(CAS 1194-16-7)

Intermediate:
Hydrazone Species
(Potential Impurity)

+ Hydrazine Hydrate Target:
(2,2-Dimethyloxan-4-yl)hydrazine HCl

Reduction (H2/Pd or NaBH4)
+ HCl Formation Degradant:

Azo/Dimer Species

Air Exposure
(Storage Issue)

Click to download full resolution via product page

Impurity Profiling & Troubleshooting
When analyzing this compound, three specific impurities are common. A Senior Scientist must

screen for these before releasing the batch.

Unreacted Ketone (Precursor):

Detection: 1H NMR.[4][5] Look for the loss of the H4 methine multiplet (3.2 ppm) and the

presence of alpha-carbonyl protons (shifted downfield to ~2.3-2.5 ppm).[1]

Hydrazone Intermediate:

Detection: LC-MS.[1] Mass will be [M-2H] relative to the product. In NMR, look for an imine

signal (C=N-H) if not fully substituted, or specific geometric isomer peaks.

Symmetric Azine (Dimer):

Mechanism:[1] Reaction of the hydrazine product with unreacted ketone.

Detection: LC-MS.[1] Look for a "dimer" mass peak significantly higher than the parent

(approx. m/z 250+).[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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